2-(Difluoromethyl)azetidine hydrochloride

• IUPAC Name: 2-(difluoromethyl)azetidine;hydrochloride
• InChI: InChI=1S/C4H7F2N.ClH/c5-4(6)3-1-2-7-3;/h3-4,7H,1-2H2;1H
• InChI Key: JKVDCRCWKQTOLN-UHFFFAOYSA-N
• Canonical SMILES: C1CNC1C(F)F.Cl
• Molecular Formula: C4H8ClF2N
• Molecular Weight: 143.56 g/mol
• CAS RN: 2247105-28-6

Description

Synthesis Analysis

The synthesis of azetidine derivatives involves multiple steps, starting from readily available precursors like ethyl 4,4,4-trifluoroacetoacetate, leading to constrained azaheterocycles through processes such as imination, hydride reduction, chlorination, and ring closure. Notably, the reactivity of these compounds can be modified through quaternization and regiospecific ring opening, demonstrating the versatility of azetidine scaffolds in synthesis (Kenis et al., 2012).

Molecular Structure Analysis

The molecular structure of azetidines is influenced by the presence of electron-withdrawing groups such as difluoromethyl, which impact the stability and reactivity of the ring. Computational studies have shown that substituents at the 2-position of azetidines, like the difluoromethyl group, can significantly affect the compound's electronic properties and its interactions with other molecules (Mangelinckx et al., 2008).

Chemical Reactions and Properties

Azetidine derivatives undergo a range of chemical reactions, including electrophilic additions, ring expansions, and nucleophilic substitutions. The presence of difluoromethyl groups further enriches the chemistry of azetidines, enabling the synthesis of novel compounds through reactions like alkoxyhalogenation and hydrolysis to pyrrolidin-3-ones. Such reactions highlight the potential of azetidine derivatives in developing new chemical entities with unique properties (Mangelinckx et al., 2008).

Scientific Research Applications

• Protein Synthesis and Ion Transport : Azetidine 2-carboxylic acid (AZ), an analog of proline, was used to study the relationship between protein synthesis and ion transport. AZ, while not inhibiting protein assembly, results in proteins that are ineffective as enzymes. This research showed AZ's significant inhibition of ion release to the xylem of excised roots in barley and intact plants, providing insights into protein synthesis mechanisms (Pitman et al., 1977).

• Synthesis of Stable Exocyclic Enamines : Research on 2-(Dichloromethylene)azetidines, a class of stable exocyclic enamines, revealed their ease of synthesis and reactions towards electrophilic reagents. This study is significant for understanding the reactivity and potential applications of these azetidines (Mangelinckx et al., 2008).

• Synthetic Chemistry of Azetidine : Azetidine's role in synthetic chemistry, particularly as amino acid surrogates and in peptidomimetic chemistry, was highlighted. Its potential in catalytic processes and as a class of strained compounds for ring-opening and expansion reactions was also discussed, showing its versatility in synthetic applications (Mehra et al., 2017).

• Ring Expansion Reactions : The reaction of 2-(1-Hydroxyalkyl)azetidines with bis(trichloromethyl) carbonate (BTC) to form 4-(2-chloroethyl)oxazolidinones was studied. The efficiency of this rearrangement, dependent on the alcohol class and azetidine ring substitution, offers insights into the scope of ring expansion in synthetic chemistry (Couty et al., 2011).

• Stereoselective Synthesis of Piperidines : A study on the reactivity of 2-(2-mesyloxyethyl)azetidines led to the stereoselective preparation of various substituted piperidines. This approach offers an alternative method for preparing 3,4-disubstituted piperidines, a valuable template in medicinal chemistry (Mollet et al., 2011).